DS28120313

• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol
• InChI: InChI=1S/C16H17N5O2/c1-8-14(15(21-19-8)9-3-4-9)10-5-12(18-16(22)23-2)11-7-17-20-13(11)6-10/h5-7,9H,3-4H2,1-2H3,(H,17,20)(H,18,22)(H,19,21)
• InChIKey: QTYLFQMDDFBRTJ-UHFFFAOYSA-N

DS28120313: Oral Hepcidin Production Inhibitor

DS28120313 (compound 32; CAS 2146177-09-3) is a 4,6-disubstituted indazole derivative developed as an orally active small-molecule inhibitor of hepcidin production [1]. It was discovered through structure-activity relationship (SAR) optimization starting from a multi-kinase inhibitor lead, and it suppresses hepcidin synthesis with an IC50 of 0.093 μM in HepG2 cells [1]. The compound belongs to a family of hepcidin production inhibitors that target the IL-6/STAT3 signaling axis upstream of hepcidin transcription, positioning it as a tool compound for investigating iron homeostasis dysregulation in anemia of chronic disease (ACD) [1].

IL-6/STAT3 hepcidin pathway research tool

Orally active hepcidin production inhibitor for in vivo models

Iron homeostasis dysregulation studies in anemia of chronic disease context

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source

DS28120313 vs. Other Hepcidin Inhibitors

Hepcidin production inhibitors from the Daiichi Sankyo discovery program span multiple distinct chemical scaffolds—including 4,6-disubstituted indazoles (DS28120313), benzisoxazoles (DS79182026), and 4-aminopyrimidines (DS42450411)—each with unique kinase selectivity fingerprints and pharmacokinetic properties that preclude simple substitution [1][2]. Notably, an earlier 3,6-disubstituted indazole series from the same group yielded potent inhibitors that nevertheless required intraperitoneal administration, whereas DS28120313 was specifically optimized for oral bioavailability through scaffold repositioning of substituents [3]. Even within the oral hepcidin inhibitor class, differences in solubility, metabolic stability, and off-target kinase inhibition profiles mean that procurement decisions must be guided by compound-specific evidence rather than class-level assumptions [1].

• Scaffold regioisomer: 4,6- vs. 3,6-indazole determines oral bioavailability; earlier 3,6-series requires IP route, limiting substitution for chronic oral studies.
• Chemotype divergence: Benzisoxazole and aminopyrimidine hepcidin inhibitors possess distinct kinase selectivity and PK profiles; direct interchange may shift pathway-response interpretation.
• Kinase selectivity context: Off-target kinase profiles differ across Daiichi Sankyo hepcidin inhibitor series; compound-specific evidence is required for target engagement studies.

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source
• [2] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS79182026: A potent orally active hepcidin production inhibitor. Bioorg Med Chem Lett. 2017 Aug 15;27(16):3716-3722. PMID: 28705644. View Source
• [3] Fukuda T, Ueda K, Ishiyama T, Goto R, Muramatsu S, Hashimoto M, Watanabe K, Tanaka N. Synthesis and SAR studies of 3,6-disubstituted indazole derivatives as potent hepcidin production inhibitors. Bioorg Med Chem Lett. 2017 May 15;27(10):2148-2152. PMID: 28377056. View Source

DS28120313: Quantitative Evidence vs. Analogs

Oral Bioavailability: 4,6- vs. 3,6-Indazole Scaffold

DS28120313 (4,6-disubstituted indazole) demonstrated oral efficacy in an IL-6-induced acute inflammatory mouse model at 30 mg/kg, whereas the most potent compound (45) from the earlier 3,6-disubstituted indazole series required intraperitoneal administration to achieve hepcidin-lowering effects in the same in vivo model [1][2]. This regioisomeric scaffold difference—repositioning substituents from the 3,6- to the 4,6-positions of the indazole core—was a deliberate design strategy to impart oral bioavailability while maintaining hepcidin inhibitory potency [1].

Oral Bioavailability

Cross-study comparable

DS28120313 (4,6-indazole): Oral 30 mg/kg effective in IL-6 mouse model

Compound 45 (3,6-indazole): IP administration required; no oral efficacy reported

Scaffold regioisomer determines route; supports chronic oral dosing studies

4,6- vs. 3,6- indazole; cross-study comparison

Evidence Dimension	Oral bioavailability (in vivo route of administration required for efficacy)
Target Compound Data	Oral administration (30 mg/kg) effective in IL-6-induced acute inflammatory C57BL/6 mouse model
Comparator Or Baseline	Compound 45 (3,6-disubstituted indazole series): required intraperitoneal administration; no oral efficacy reported
Quantified Difference	Qualitative difference: oral vs. IP-only route; quantitative reduction in blood hepcidin levels observed with DS28120313 oral dosing
Conditions	IL-6-induced acute inflammatory mouse model (C57BL/6); DS28120313 given orally 30 min before IL-6 challenge; compound 45 tested via IP route in the same model paradigm

Why This Matters

Oral bioavailability is essential for practical in vivo chronic dosing studies and represents a key selection criterion distinguishing DS28120313 from earlier indazole-based hepcidin inhibitors that were restricted to parenteral administration.

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source
• [2] Fukuda T, Ueda K, Ishiyama T, Goto R, Muramatsu S, Hashimoto M, Watanabe K, Tanaka N. Synthesis and SAR studies of 3,6-disubstituted indazole derivatives as potent hepcidin production inhibitors. Bioorg Med Chem Lett. 2017 May 15;27(10):2148-2152. PMID: 28377056. View Source

Hepcidin Inhibitory Potency in HepG2 Cells

DS28120313 inhibits hepcidin production in human HepG2 hepatocellular carcinoma cells with an IC50 value of 0.093 μM (93 nM) [1]. The assay measures suppression of hepcidin expression at the cellular level, which is the therapeutically relevant endpoint for anemia of chronic disease [1]. While direct head-to-head IC50 data for comparator compounds (DS79182026, DS42450411) in the identical assay format are not publicly available from the primary literature, the sub-100 nM potency of DS28120313 places it among the more potent hepcidin production inhibitors reported from this discovery program [1].

Hepcidin IC50

Class-level inference

0.093 μM (HepG2 cells)

Reported cellular hepcidin inhibition context

Direct comparator IC50 data not publicly available

Evidence Dimension	Inhibition of hepcidin production (cellular IC50)
Target Compound Data	IC50 = 0.093 μM (HepG2 cells)
Comparator Or Baseline	DS79182026 (benzisoxazole series) and DS42450411 (4-aminopyrimidine series): exact IC50 values in HepG2 hepcidin assay not publicly available for direct comparison; both reported as 'potent' in their respective publications
Quantified Difference	Cannot be precisely quantified without paired comparator IC50 data; DS28120313 IC50 is in the sub-100 nM range
Conditions	Human HepG2 hepatocellular carcinoma cell line; hepcidin production assay (IL-6-stimulated conditions assumed based on pathway context)

Why This Matters

The 93 nM cellular IC50 provides a quantitative benchmark for researchers to estimate working concentrations for in vitro experiments and to compare against newer hepcidin inhibitors as they emerge in the literature.

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source

In Vivo Serum Hepcidin Reduction in IL-6 Model

In an IL-6-induced acute inflammatory C57BL/6 mouse model, oral administration of DS28120313 at 30 mg/kg (given 30 minutes prior to IL-6 challenge) resulted in significant suppression of hepcidin production and reduction of blood hepcidin levels [1]. This in vivo pharmacodynamic readout directly confirms target engagement in a disease-relevant physiological context. Comparator compounds DS79182026 and DS42450411 were also tested in the same IL-6 mouse model paradigm and showed serum hepcidin-lowering effects, but quantitative magnitude-of-effect comparisons across these studies are confounded by potential differences in experimental protocols (dosing, timing, measurement methods) [2][3].

In Vivo Serum Hepcidin

Cross-study comparable

DS28120313: 30 mg/kg oral reduced serum hepcidin in IL-6 model

DS79182026, DS42450411: also showed serum hepcidin-lowering; quantitative magnitude comparison confounded

In vivo target engagement confirmed; supports model-response interpretation

Protocol differences may affect magnitude comparison

Evidence Dimension	In vivo serum hepcidin reduction (pharmacodynamic biomarker)
Target Compound Data	Oral 30 mg/kg; statistically significant reduction in blood hepcidin levels in IL-6-challenged C57BL/6 mice
Comparator Or Baseline	DS79182026 and DS42450411: both showed serum hepcidin-lowering effects in the same IL-6 acute inflammatory mouse model; DS42450411 tested at 10 and 30 mg/kg oral
Quantified Difference	All three compounds (DS28120313, DS79182026, DS42450411) demonstrate oral in vivo efficacy in the IL-6 mouse model; quantitative head-to-head comparison not available
Conditions	C57BL/6 mice; IL-6-induced acute inflammation; oral administration 30 min before IL-6; serum hepcidin measured as PD endpoint

Why This Matters

Confirmed in vivo target engagement distinguishes DS28120313 from hepcidin inhibitors that lack published in vivo pharmacodynamic data, making it suitable for preclinical proof-of-concept studies in animal models of anemia of chronic disease.

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source
• [2] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS79182026: A potent orally active hepcidin production inhibitor. Bioorg Med Chem Lett. 2017 Aug 15;27(16):3716-3722. PMID: 28705644. View Source
• [3] Fukuda T, Ishiyama T, Katagiri T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Baba D, Watanabe K, Tanaka N. Discovery of DS42450411 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4-aminopyrimidine derivatives. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3333-3337. PMID: 30217414. View Source

Kinase Selectivity Improvement from Lead Compound

DS28120313 was designed through systematic optimization of multi-kinase inhibitor 1, with the explicit goal of separating hepcidin-suppressive activity from broader kinase inhibition [1]. The 4,6-disubstituted indazole scaffold was selected to modulate the kinase binding profile relative to the starting multi-kinase inhibitor. While full kinome selectivity panels are not publicly disclosed, the SAR optimization pathway indicates that substituent positioning on the indazole core directly influences kinase selectivity [1]. In a PubChem bioassay (AID 1492407), DS28120313 showed inhibition of PhKg1 (phosphorylase kinase gamma 1) at 0.19 μM, providing one quantitative kinase selectivity data point [2].

Kinase Selectivity

Supporting evidence

PhKg1: 0.19 μM; Hepcidin IC50: 0.093 μM (~2-fold separation)

Reported kinase selectivity context; ~2-fold separation from hepcidin IC50

Full kinome selectivity not disclosed; single data point

Evidence Dimension	Kinase selectivity (evolution from multi-kinase inhibitor lead)
Target Compound Data	PhKg1 inhibition: 0.19 μM (PubChem AID 1492407); hepcidin production IC50: 0.093 μM
Comparator Or Baseline	Multi-kinase inhibitor 1 (starting lead compound): broader kinase inhibition profile; specific quantitative kinome data not publicly available
Quantified Difference	Approximately 2-fold separation between hepcidin inhibition IC50 (0.093 μM) and PhKg1 kinase inhibition (0.19 μM); broader selectivity assessment not publicly available
Conditions	HepG2 cellular hepcidin assay for target activity; isolated kinase assay for PhKg1 (PubChem AID 1492407)

Why This Matters

The documented evolution from a multi-kinase inhibitor to a more hepcidin-focused agent suggests DS28120313 has reduced off-target kinase activity compared to its progenitor compound, which is relevant for researchers interpreting phenotypic screening results where kinase polypharmacology could confound data interpretation.

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source
• [2] PubChem BioAssay AID 1492407. Inhibition of PhKg1 (unknown origin) at 0.19 uM relative to control. Deposited 2020-06-22. Source: Discovery of DS28120313 as a potent orally active hepcidin production inhibitor (PMID: 29079471). View Source

DS28120313: Recommended Applications

Oral Dosing in Chronic Anemia Models

DS28120313 is the appropriate choice for researchers requiring repeated oral dosing in long-term preclinical models of ACD, where IP-only compounds like those from the 3,6-disubstituted indazole series are impractical. The established 30 mg/kg oral dose with demonstrated serum hepcidin reduction in the IL-6 acute inflammatory model provides a starting point for chronic dosing regimen design [1].

Chemical Biology of Hepcidin Regulation

The 4,6-disubstituted indazole scaffold of DS28120313 offers a distinct chemotype for chemical biology studies investigating hepcidin regulatory pathways. Researchers comparing results across Daiichi Sankyo's hepcidin inhibitor series should use DS28120313 when they specifically require the 4,6-indazole pharmacophore, as opposed to the benzisoxazole (DS79182026) or 4-aminopyrimidine (DS42450411) scaffolds [1].

In Vitro Hepcidin Suppression with Known Potency

For cell-based experiments requiring quantitative hepcidin suppression, the 0.093 μM IC50 in HepG2 cells provides a precise concentration benchmark. This is particularly relevant for studies where tight control of hepcidin knockdown magnitude is needed, such as dose-response analyses of iron regulatory gene expression downstream of hepcidin [1].

Comparator Studies Against Multi-Kinase Inhibitors

When studying the relationship between kinase inhibition and hepcidin suppression, DS28120313 serves as a key comparator representing the optimized, hepcidin-focused endpoint of the multi-kinase inhibitor optimization trajectory. Its known PhKg1 inhibition at 0.19 μM provides a reference point for assessing residual kinase activity in this compound class [1].

Application

Selection Property

Validation Focus

Chronic ACD model oral dosing studies

Oral bioavailability and in vivo target engagement

Serum hepcidin reduction in IL-6 model; chronic dosing regimen design

Hepcidin regulation pathway studies

4,6-disubstituted indazole chemotype

Scaffold-specific pharmacophore and pathway profiling

In vitro hepcidin suppression assays

Reported cellular IC50 benchmark

Dose-response and iron regulatory gene expression

Multi-kinase inhibitor comparator studies

Reported kinase selectivity context

Kinase off-target assessment in hepcidin phenotypic screens

• [1] Fukuda T, Goto R, Kiho T, Ueda K, Muramatsu S, Hashimoto M, Aki A, Watanabe K, Tanaka N. Discovery of DS28120313 as a potent orally active hepcidin production inhibitor: Design and optimization of novel 4,6-disubstituted indazole derivatives. Bioorg Med Chem Lett. 2017 Dec 1;27(23):5252-5257. PMID: 29079471. View Source